Cas no 137767-96-5 (9'-cis-Fucoxanthinol)

9'-cis-Fucoxanthinol structure
Product name:9'-cis-Fucoxanthinol
9'-cis-Fucoxanthinol Chemical and Physical Properties
Names and Identifiers
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- 9'-cis-Fucoxanthinol
- 9a(2)-cis-Fucoxanthinol
- DTXSID901348028
- 137767-96-5
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- Inchi: InChI=1S/C40H56O5/c1-28(17-13-18-30(3)21-22-35-36(5,6)23-32(41)25-38(35,9)44)15-11-12-16-29(2)19-14-20-31(4)34(43)27-40-37(7,8)24-33(42)26-39(40,10)45-40/h11-21,32-33,41-42,44H,23-27H2,1-10H3/b12-11+,17-13+,19-14+,28-15+,29-16+,30-18-,31-20+/t22?,32-,33-,38+,39+,40-/m0/s1
- InChI Key: NZEPSBGUXWWWSI-OILLHDCLSA-N
Computed Properties
- Exact Mass: 616.41277488Da
- Monoisotopic Mass: 616.41277488Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 45
- Rotatable Bond Count: 10
- Complexity: 1420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 7
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.5
- Topological Polar Surface Area: 90.3Ų
9'-cis-Fucoxanthinol Related Literature
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Marya Ahmed,Kazuhiko Ishihara,Ravin Narain Chem. Commun., 2014,50, 2943-2946
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Miao Liu,Bo-Han Li,Tian Li,Xia Wu,Meng Liu,De-Cai Xiong,Xin-Shan Ye Org. Biomol. Chem., 2020,18, 3043-3046
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Hui Xu,Hongyuan Shang,Liujun Jin,Chunyan Chen,Cheng Wang,Yukou Du J. Mater. Chem. A, 2019,7, 26905-26910
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4. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
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Jian Jiang,Yuanyuan Li,Jinping Liu,Xintang Huang Nanoscale, 2011,3, 45-58
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